3-keto-C8-Dihydrosphingosine (hydrochloride)
3-keto-C8-Dihydrosphingosine (hydrochloride)
3-keto-C8-Dihydrosphingosine is an intermediate in the biosynthesis of ceramides. It is a lyso-sphingolipid formed by the condensation of L-serine and palmitoyl-CoA by serine palmitoyl transferase (SPT). Vitamin K deficiency inactivates SPT resulting in a shortage of 3-keto-C8-dihydrosphingosine and other sphingolipids.
Brand Name:
Vulcanchem
CAS No.:
1824382-78-6
VCID:
VC0163460
InChI:
InChI=1S/C8H17NO2.ClH/c1-2-3-4-5-8(11)7(9)6-10;/h7,10H,2-6,9H2,1H3;1H
SMILES:
CCCCCC(=O)C(CO)N.Cl
Molecular Formula:
C8H17NO2 ? HCl
Molecular Weight:
195.7
3-keto-C8-Dihydrosphingosine (hydrochloride)
CAS No.: 1824382-78-6
Reference Standards
VCID: VC0163460
Molecular Formula: C8H17NO2 ? HCl
Molecular Weight: 195.7
Purity: 98+%
| CAS No. | 1824382-78-6 |
|---|---|
| Product Name | 3-keto-C8-Dihydrosphingosine (hydrochloride) |
| Molecular Formula | C8H17NO2 ? HCl |
| Molecular Weight | 195.7 |
| IUPAC Name | 2-amino-1-hydroxyoctan-3-one;hydrochloride |
| Standard InChI | InChI=1S/C8H17NO2.ClH/c1-2-3-4-5-8(11)7(9)6-10;/h7,10H,2-6,9H2,1H3;1H |
| Standard InChIKey | NWFWOIYZQVEYGG-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)C(CO)N.Cl |
| Appearance | Physical solid |
| Description | 3-keto-C8-Dihydrosphingosine is an intermediate in the biosynthesis of ceramides. It is a lyso-sphingolipid formed by the condensation of L-serine and palmitoyl-CoA by serine palmitoyl transferase (SPT). Vitamin K deficiency inactivates SPT resulting in a shortage of 3-keto-C8-dihydrosphingosine and other sphingolipids. |
| Purity | 98+% |
| Synonyms | 2-amino-1-hydroxy-3-octanone, monohydrochloride |
| Reference | 1. N. Bartke and Y. Hannun “Bioactive sphingolipids: metabolism and function” Journal of Lipid Research, Vol. 50 pp. S91-S96, 2009 2. G. Jenkins and Y. Hannun “Role for de Novo Sphingoid Base Biosynthesis in the Heat-induced Transient Cell Cycle Arrest of Saccharomyces cerevisiae”Journal of Biological Chemistry, Vol. 276 pp. 8574-8581, 2001 3. A. Batheja et al. “Characterization of Serine Palmitoyltransferase in Normal Human Tissues” Journal of Histochemistry and Cytochemistry, Vol. 51 pp.687-696, 2003 |
| PubChem Compound | 76219187 |
| Last Modified | Nov 11 2021 |
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